Cas no 2138337-49-0 (N-methoxy-N-methylpiperidin-4-amine dihydrochloride)

N-Methoxy-N-methylpiperidin-4-amine dihydrochloride is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals and fine chemicals. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its piperidine scaffold and functionalized amine group make it a useful building block for constructing complex molecules, including bioactive compounds and catalysts. The N-methoxy-N-methyl substitution offers unique reactivity, enabling selective transformations in synthetic routes. This compound is typically employed in controlled environments due to its hygroscopic nature. High purity and consistent quality ensure reliable performance in research and industrial applications.

N-methoxy-N-methylpiperidin-4-amine dihydrochloride structure

2138337-49-0 structure

Product Name:N-methoxy-N-methylpiperidin-4-amine dihydrochloride

CAS No:2138337-49-0

MF:

MW:

CID:4641094

PubChem ID:132351074

Update Time:2025-05-19

N-methoxy-N-methylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-methoxy-N-methylpiperidin-4-amine dihydrochloride

N-methoxy-N-methylpiperidin-4-amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AX57296-2.5g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	2.5g	$1566.00	2024-04-20
A2B Chem LLC	AX57296-5g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	5g	$2301.00	2024-04-20
A2B Chem LLC	AX57296-10g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	10g	$3394.00	2024-04-20
A2B Chem LLC	AX57296-50mg	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	50mg	$219.00	2024-04-20
A2B Chem LLC	AX57296-100mg	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	100mg	$306.00	2024-04-20
A2B Chem LLC	AX57296-250mg	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	250mg	$422.00	2024-04-20
A2B Chem LLC	AX57296-500mg	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	500mg	$645.00	2024-04-20
A2B Chem LLC	AX57296-1g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	1g	$818.00	2024-04-20
Chemenu	CM444837-1g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%+	1g	$906	2023-03-20
Enamine	EN300-1073260-0.05g	N-methoxy-N-methylpiperidin-4-amine dihydrochloride	2138337-49-0	95%	0.05g	$174.0	2023-10-28

N-methoxy-N-methylpiperidin-4-amine dihydrochloride Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on N-methoxy-N-methylpiperidin-4-amine dihydrochloride

N-methoxy-N-methylpiperidin-4-amine dihydrochloride and its Significance in Modern Chemical Biology

N-methoxy-N-methylpiperidin-4-amine dihydrochloride (CAS no. 2138337-49-0) is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceutical agents and biochemical research tools. This compound, characterized by its piperidine core structure modified with methoxy and methyl groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological exploration.

The molecular structure of N-methoxy-N-methylpiperidin-4-amine dihydrochloride contributes to its versatility in various chemical reactions. The presence of the amine group at the 4-position of the piperidine ring allows for facile functionalization, enabling the synthesis of more complex derivatives. This feature is particularly advantageous in drug discovery pipelines, where structural modifications can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the piperidine scaffold can interact with a variety of biological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer. The amine and methoxy functional groups in N-methoxy-N-methylpiperidin-4-amine dihydrochloride provide a unique chemical handle that can be exploited to develop targeted therapeutics.

One of the most compelling aspects of N-methoxy-N-methylpiperidin-4-amine dihydrochloride is its potential application in the synthesis of kinase inhibitors. Kinases are a key class of enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt aberrant signaling networks. The structural features of this compound make it a promising candidate for such applications.

Recent advancements in computational chemistry have further enhanced the utility of N-methoxy-N-methylpiperidin-4-amine dihydrochloride. Molecular modeling studies have shown that this compound can bind to the active sites of various kinases with high affinity. These insights have guided the design of more potent and selective inhibitors by identifying key interactions between the compound and its target proteins. Such computational approaches are becoming increasingly integral to drug discovery, streamlining the process from hit identification to lead optimization.

The hydrochloride salt form of N-methoxy-N-methylpiperidin-4-amine dihydrochloride enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. Solubility is a critical factor in drug development, as it directly impacts bioavailability and formulation stability. By improving solubility through salt formation, researchers can more effectively evaluate the biological activity of this compound and its derivatives.

In conclusion, N-methoxy-N-methylpiperidin-4-amine dihydrochloride (CAS no. 2138337-49-0) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers seeking to develop novel pharmaceutical agents. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.